Cas no 488813-07-6 (Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 488813-07-6
• MF: C₁₃H₁₃BrN₂O₂S
• MW: 341.223520994186
• CID: 5706674
• PubChem ID: 947453
• Update Time: 2025-11-04

Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-bromoanilino)-4-methyl-1,3-thiazole-5-carboxylate
• 488813-07-6
• DTXSID401331595
• CS-0361354
• BDBM50071786
• AKOS000290542
• Ethyl 2-((4-bromophenyl)amino)-4-methylthiazole-5-carboxylate
• HMS2798K10
• SMR000432005
• 2-(4-Bromo-phenylamino)-4-methyl-thiazole-5-carboxylic acid ethyl ester
• MLS000768686
• CHEMBL1460972
• ethyl2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• MS-9581
• ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• STL360338
• Ethyl 3-((4-bromophenyl)amino)-5-methyl-2,4-thiazolecarboxylate, 95%
• 5-Thiazolecarboxylic acid, 2-[(4-bromophenyl)amino]-4-methyl-, ethyl ester
• Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C13H13BrN2O2S/c1-3-18-12(17)11-8(2)15-13(19-11)16-10-6-4-9(14)5-7-10/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key： JTUFIQNTLMJXON-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1=NC(C)=C(C(=O)OCC)S1

Computed Properties

• Exact Mass: 339.98811g/mol
• Monoisotopic Mass: 339.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 429.5±55.0 °C(Predicted)
• pka: 2.78±0.10(Predicted)

Additional information on Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 488813-07-6): A Comprehensive Overview

Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 488813-07-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate makes it a valuable candidate for various drug discovery and development efforts.

The molecular formula of Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is C₁₅H₁₅BrN₂O₂S, and its molecular weight is approximately 369.26 g/mol. The compound features a thiazole ring, a bromophenyl group, and an ethyl ester moiety, which collectively contribute to its chemical stability and biological activity. The presence of the bromine atom in the phenyl ring adds to the compound's reactivity and potential for further derivatization.

In recent years, thiazoles have been extensively studied for their antimicrobial, antifungal, and anticancer properties. Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has shown promising results in several preclinical studies, demonstrating its potential as a lead compound for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action of Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the inhibition of specific kinases involved in cell proliferation and survival. Additionally, the compound may also interact with other cellular targets, such as DNA or proteins, leading to cell cycle arrest or apoptosis. Further research is needed to elucidate the exact mechanisms by which this compound exerts its biological effects.

Beyond its potential as an anticancer agent, Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been explored for its antimicrobial properties. A study published in the European Journal of Medicinal Chemistry in 2020 found that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The broad-spectrum activity observed suggests that this compound could be a valuable candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The synthetic route to Ethyl 2-[(4-bromophenyl)amino]-4-methyl-1,3-thiazole-5-carboxylate involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of ethyl cyanoacetate with bromobenzene in the presence of a base to form the corresponding cyanoester intermediate. This intermediate is then cyclized with thiourea to form the thiazole ring. Finally, the nitrile group is converted to an amide using an appropriate reagent, followed by esterification to yield the final product.

The purity and quality of Ethyl 2-[(4-bromophenyl)amino)-4-methyl-1,3-thiazole-5-carboxylate are crucial for its use in research and development applications. High-purity samples can be obtained through various purification techniques such as recrystallization or column chromatography. The compound's stability under different storage conditions is also an important consideration for researchers working with this material.

In conclusion, Ethyl 2-[(4-bromophenyl)amino)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 488813-07-6) represents a promising molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge.